Cas no 921605-39-2 (1,1':4',1''-Terphenyl, 4-ethyl-2-fluoro-4''-pentyl-)

• Product name: 1,1':4',1''-Terphenyl, 4-ethyl-2-fluoro-4''-pentyl-
• CAS No: 921605-39-2
• MF: C₂₅H₂₇F
• MW: 346.48028
• CID: 744298
• PubChem ID: 71422215

1,1':4',1''-Terphenyl, 4-ethyl-2-fluoro-4''-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 4-ethyl-2-fluoro-4''-pentyl-
• 4-ethyl-2-fluoro-1-[4-(4-pentylphenyl)phenyl]benzene
• 921605-39-2
• 1~4~-Ethyl-1~2~-fluoro-3~4~-pentyl-1~1~,2~1~:2~4~,3~1~-terphenyl
• DTXSID40841252

• Inchi： InChI=1S/C25H27F/c1-3-5-6-7-20-8-11-21(12-9-20)22-13-15-23(16-14-22)24-17-10-19(4-2)18-25(24)26/h8-18H,3-7H2,1-2H3
• InChI Key： PUAXHORMYQZBPB-UHFFFAOYSA-N
• SMILES： CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C3=C(C=C(C=C3)CC)F

Computed Properties

• Exact Mass: 346.209679023g/mol
• Monoisotopic Mass: 346.209679023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 8.5